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Compound of Interest

Compound Name: 5-Propyl-2h-tetrazole

Cat. No.: B1594730 Get Quote

An In-Depth Technical Guide to the Physical Properties of 5-Propyl-2H-tetrazole: Melting Point

and Solubility

Introduction
5-Propyl-2H-tetrazole is a heterocyclic organic compound that holds significant interest for

researchers and professionals in drug development and organic synthesis. The tetrazole ring, a

key feature of this molecule, is a bioisostere of the carboxylic acid group, making it a valuable

component in the design of new pharmaceutical agents.[1] Understanding the fundamental

physical properties of 5-Propyl-2H-tetrazole, such as its melting point and solubility, is a

critical prerequisite for its effective application in medicinal chemistry and materials science.[1]

This guide provides a comprehensive overview of the known physical characteristics of 5-
Propyl-2H-tetrazole and outlines detailed, field-proven methodologies for their experimental

determination. The protocols described herein are designed to ensure scientific integrity and

generate reliable, reproducible data essential for advancing research and development.

Core Physical Properties of 5-Propyl-2H-tetrazole
A summary of the key physical and chemical properties of 5-Propyl-2H-tetrazole is presented

below. This data serves as a foundational reference for handling, characterizing, and utilizing

this compound.
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Property Value Source

Melting Point 60-65 °C [1][2][3]

Molecular Formula C₄H₈N₄ [1][2][4]

Molecular Weight 112.13 g/mol [1][2][4]

Boiling Point 243 °C [2][3]

Density 1.158 g/cm³ [2]

Appearance Off-White to Yellow Solid [1]

Note on Solubility: While specific quantitative solubility data for 5-Propyl-2H-tetrazole in a

range of solvents is not readily available in public literature, its structural features suggest it

would exhibit solubility in polar organic solvents. The following sections provide a robust

experimental protocol for determining its solubility.

Experimental Determination of Melting Point
The melting point of a crystalline solid is a key indicator of its purity. A sharp melting range

(typically 0.5-1.0 °C) is characteristic of a pure compound, whereas impurities will lead to a

depressed and broadened melting range.[5] The capillary method described below is a

standard and reliable technique for this determination.

Protocol: Capillary Melting Point Determination
Sample Preparation:

Place a small amount of finely powdered, dry 5-Propyl-2H-tetrazole onto a clean, dry

surface.

Take a capillary tube and seal one end by rotating it in the outer edge of a Bunsen burner

flame.[5]

Press the open end of the capillary tube into the sample, forcing a small amount of the

compound into the tube.[5]
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Tap the sealed end of the capillary tube on a hard surface to pack the sample into the

bottom. Repeat until a sample height of 1-2 mm is achieved.[5]

Apparatus Setup:

Attach the capillary tube to a thermometer, aligning the sample with the thermometer bulb.

[5]

Place the thermometer and attached capillary into a melting point apparatus (e.g., a Thiele

tube or an automated melting point device). Ensure the heating medium (e.g., mineral oil)

is below the expected melting point.

Measurement:

Heat the apparatus at a rate of approximately 10-15 °C per minute initially.

As the temperature approaches the expected melting point (around 50-55 °C), reduce the

heating rate to 1-2 °C per minute to ensure thermal equilibrium.

Record the temperature at which the first drop of liquid appears (the beginning of the

melting range).

Continue heating slowly and record the temperature at which the last crystal melts (the

end of the melting range).

Workflow for Melting Point Determination

Sample Preparation:
- Finely powder the compound

- Load into capillary tube (1-2mm)

Apparatus Setup:
- Attach capillary to thermometer
- Place in melting point apparatus

Initial Heating:
- Heat rapidly to ~10°C below

  expected melting point

Fine Heating:
- Reduce heating rate to

  1-2°C per minute

Data Recording:
- Record T1 (first liquid)
- Record T2 (all liquid)

Result:
Melting Point Range (T1 - T2)

Click to download full resolution via product page

Caption: Workflow for determining the melting point of 5-Propyl-2H-tetrazole.

Experimental Determination of Solubility
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Solubility is a critical parameter in drug development, influencing bioavailability and formulation

design.[6][7] Thermodynamic solubility, which measures the equilibrium concentration of a

compound in a solvent, is a key metric.[8][9] The shake-flask method is the gold standard for

determining thermodynamic solubility.[6]

Protocol: Shake-Flask Method for Thermodynamic
Solubility

Preparation of Saturated Solution:

Add an excess amount of 5-Propyl-2H-tetrazole to a known volume of the desired solvent

(e.g., water, ethanol, phosphate-buffered saline) in a sealed vial. The presence of

undissolved solid is essential to ensure saturation.

Agitate the vials at a constant temperature (e.g., 25 °C or 37 °C) using a mechanical

shaker or orbital incubator for a sufficient period (typically 24-48 hours) to ensure

equilibrium is reached.

Phase Separation:

After the equilibration period, allow the vials to stand undisturbed to let the excess solid

settle.

Carefully withdraw a sample of the supernatant. It is crucial to avoid disturbing the

undissolved solid.

Separate the dissolved compound from any remaining solid particles. This can be

achieved by either:

Centrifugation: Centrifuge the sample to pellet any suspended solids.

Filtration: Filter the sample through a low-binding filter (e.g., PTFE or PVDF) to remove

undissolved particles.[9]

Analysis of Solute Concentration:
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Quantify the concentration of 5-Propyl-2H-tetrazole in the clear filtrate or supernatant

using a suitable analytical method, such as:

High-Performance Liquid Chromatography (HPLC): This is the preferred method as it

can separate the compound of interest from any impurities or degradation products.[9]

UV-Vis Spectroscopy: A faster but less specific method that can be used if the

compound has a distinct chromophore and no interfering substances are present.

Prepare a calibration curve using standard solutions of known concentrations to accurately

determine the solubility.

Workflow for Solubility Determination

Preparation:
- Add excess compound to solvent

- Seal vial

Equilibration:
- Agitate at constant temperature

  (e.g., 24-48 hours)

Phase Separation:
- Centrifuge or filter to remove

  undissolved solid

Sample Analysis:
- Quantify concentration of

  dissolved compound (e.g., HPLC)

Result:
Solubility (e.g., in mg/mL or µM)

Click to download full resolution via product page

Caption: Workflow for determining the solubility of 5-Propyl-2H-tetrazole.

Conclusion
The physical properties of 5-Propyl-2H-tetrazole, particularly its melting point and solubility,

are fundamental to its application in scientific research and development. The melting point of

60-65 °C serves as a reliable benchmark for purity assessment. While specific solubility values

are not widely published, the robust shake-flask method detailed in this guide provides a clear

pathway for researchers to determine this critical parameter in various solvent systems.

Adherence to these standardized protocols will ensure the generation of high-quality,

reproducible data, thereby facilitating the advancement of projects involving this versatile

tetrazole derivative.
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[https://www.benchchem.com/product/b1594730#physical-properties-of-5-propyl-2h-
tetrazole-melting-point-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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